![molecular formula C9H16ClNO2S B1458902 Methyl 1-thia-4-azaspiro[4.4]nonane-3-carboxylate hydrochloride CAS No. 1922701-96-9](/img/structure/B1458902.png)
Methyl 1-thia-4-azaspiro[4.4]nonane-3-carboxylate hydrochloride
Overview
Description
“Methyl 1-thia-4-azaspiro[4.4]nonane-3-carboxylate hydrochloride” is a chemical compound with the molecular formula C9H15NO2S . It is often used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound includes a spirocyclic system with a sulfur atom (1-thia) and a nitrogen atom (4-aza). The molecular formula is C9H15NO2S, with an average mass of 201.286 Da and a monoisotopic mass of 201.082352 Da .Mechanism of Action
The exact mechanism of action of Methyl 1-thia-4-azaspiro[4.4]nonane-3-carboxylate hydrochloride is not yet fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties. It has also been shown to inhibit the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One of the primary advantages of Methyl 1-thia-4-azaspiro[4.4]nonane-3-carboxylate hydrochloride is its unique structure, which makes it an attractive candidate for drug development. However, one of the limitations is that its exact mechanism of action is not yet fully understood, which makes it difficult to develop targeted therapies.
Future Directions
There are several future directions for research on Methyl 1-thia-4-azaspiro[4.4]nonane-3-carboxylate hydrochloride. One area of research is to further investigate its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of research is to explore its potential as a novel anticancer agent. Additionally, further studies are needed to fully understand its mechanism of action and to develop targeted therapies based on its unique structure.
Conclusion:
This compound is a promising compound that has the potential to be developed into novel drugs for the treatment of various diseases. Its unique structure and biochemical and physiological effects make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and to develop targeted therapies based on its properties.
Scientific Research Applications
Methyl 1-thia-4-azaspiro[4.4]nonane-3-carboxylate hydrochloride has been extensively studied for its potential applications in pharmacology and medicine. One of the primary areas of research has been its use as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Safety and Hazards
properties
IUPAC Name |
methyl 1-thia-4-azaspiro[4.4]nonane-3-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO2S.ClH/c1-12-8(11)7-6-13-9(10-7)4-2-3-5-9;/h7,10H,2-6H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDZSYUDCUZMBRV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CSC2(N1)CCCC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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